Cas no 2889-26-1 (Ergoline-8-carboxamide,9,10-didehydro-6-methyl-, (8a)-)

• Product Name: Ergoline-8-carboxamide,9,10-didehydro-6-methyl-, (8a)-
• CAS No: 2889-26-1
• MF: C₁₆H₁₇N₃O
• MW: 267.325683355331
• CID: 260575
• PubChem ID: 12309749
• Update Time: 2025-05-18

Ergoline-8-carboxamide,9,10-didehydro-6-methyl-, (8a)- Chemical and Physical Properties

Names and Identifiers

• Ergoline-8-carboxamide,9,10-didehydro-6-methyl-, (8a)-
• D-Isolysergic Acid Amide
• (6aR,9S)-7-methyl-6,6a,8,9-tetrahydro-4H-indolo[4,3-fg]quinoline-9-carboxamide
• (+)-Isolysergic acid amide
• Erginine
• Ergoline-8a-carboxamide,9,10-didehydro-6-methyl- (8CI)
• Indolo[4,3-fg]quinoline,ergoline-8-carboxamide deriv.
• Isoergin
• Isoergine
• Isolysergamide (6CI,7CI)
• Isolysergic acid amide
• DTXSID80183082
• (4S,7R)-6-methyl-6,11-diazatetracyclo[7.6.1.0?,?.0??,??]hexadeca-1(15),2,9,12(16),13-pentaene-4-carboxamide
• ISOLYSERGAMIDE
• UNII-90DGH6Y8E9
• (8alpha)-6-methyl-9,10-didehydroergoline-8-carboxamide
• Ergoline-8-carboxamide, 9,10-didehydro-6-methyl-, (8alpha)-
• SCHEMBL10400706
• ERGOMETRINE MALEATE IMPURITY E [EP IMPURITY]
• Q27271318
• 90DGH6Y8E9
• (6aR, 9S)-7-methyl-6, 6a, 8, 9-tetrahydro-4H-indolo[4, 3-fg]quinoline-9-carboxamide
• Ergoline-8.alpha.-carboxamide, 9,10-didehydro-6-methyl-
• Ergoline-8-carboxamide, 9,10-didehydro-6-methyl-, (8.alpha.)-
• 2889-26-1

• Inchi： 1S/C16H17N3O/c1-19-8-10(16(17)20)5-12-11-3-2-4-13-15(11)9(7-18-13)6-14(12)19/h2-5,7,10,14,18H,6,8H2,1H3,(H2,17,20)/t10-,14+/m0/s1
• InChI Key： GENAHGKEFJLNJB-IINYFYTJSA-N
• SMILES： O=C([C@H]1C=C2C3C=CC=C4C=3C(=CN4)C[C@H]2N(C)C1)N

Computed Properties

• Exact Mass: 267.137162174g/mol
• Monoisotopic Mass: 267.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 461
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 62.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Ergoline and derivatives Lysergamides
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Ergoline and derivatives Lysergic acids and derivatives Lysergamides

Additional information on Ergoline-8-carboxamide,9,10-didehydro-6-methyl-, (8a)-

Comprehensive Overview of Ergoline-8-carboxamide,9,10-didehydro-6-methyl-, (8a)- (CAS No. 2889-26-1)

Ergoline-8-carboxamide,9,10-didehydro-6-methyl-, (8a)-, identified by its CAS No. 2889-26-1, is a chemically significant compound belonging to the ergoline family. This class of compounds is renowned for its diverse biological activities and structural complexity. The compound's unique 8-carboxamide moiety and 9,10-didehydro configuration contribute to its distinct chemical properties, making it a subject of interest in pharmaceutical and biochemical research.

In recent years, the scientific community has shown growing interest in ergoline derivatives due to their potential applications in neurological and metabolic studies. Researchers are particularly intrigued by the compound's structural similarity to naturally occurring alkaloids, which often exhibit bioactive properties. The presence of a 6-methyl group in Ergoline-8-carboxamide,9,10-didehydro-6-methyl-, (8a)- further enhances its stability and bioavailability, key factors in drug development.

The compound's CAS No. 2889-26-1 serves as a critical identifier in chemical databases, ensuring accurate referencing in academic and industrial settings. Users searching for "ergoline derivatives" or "CAS 2889-26-1 applications" often seek information on its synthesis, pharmacological potential, or safety profile. Addressing these queries, recent studies highlight its role as a precursor in the synthesis of more complex molecules with potential therapeutic benefits.

From a biochemical perspective, the 9,10-didehydro segment in Ergoline-8-carboxamide,9,10-didehydro-6-methyl-, (8a)- introduces a degree of unsaturation, which can influence its reactivity and interaction with biological targets. This feature aligns with current trends in drug discovery, where researchers prioritize compounds with modifiable scaffolds for targeted therapies. The compound's 8-carboxamide group also offers opportunities for derivatization, a strategy commonly employed in medicinal chemistry to optimize drug candidates.

Environmental and regulatory considerations are increasingly shaping discussions around ergoline-based compounds. While CAS No. 2889-26-1 is not classified as hazardous, its handling and storage require standard laboratory precautions. This aligns with broader industry movements toward sustainable and safe chemical practices, a topic frequently searched by professionals in the field.

In summary, Ergoline-8-carboxamide,9,10-didehydro-6-methyl-, (8a)- represents a fascinating intersection of chemistry and biology. Its structural features, such as the 6-methyl substitution and 9,10-didehydro backbone, offer rich avenues for exploration in both academic and applied research. As interest in ergoline derivatives continues to grow, this compound remains a valuable subject for further investigation and innovation.